Cas no 129365-24-8 (1-Cbz-Piperazine-2-carboxylic Acid)

• Product Name: 1-Cbz-Piperazine-2-carboxylic Acid
• CAS No: 129365-24-8
• MF: C₁₃H₁₆N₂O₄
• MW: 264.277143478394
• MDL: MFCD04972466
• CID: 137405
• PubChem ID: 14751346
• Update Time: 2025-06-15

1-Cbz-Piperazine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-((Benzyloxy)carbonyl)piperazine-2-carboxylic acid
• 1,2-Piperazinedicarboxylicacid, 1-(phenylmethyl) ester
• 1-N-Cbz-piperazine-2-carboxylic acid
• 1-phenylmethoxycarbonylpiperazine-2-carboxylic acid
• 1-CBZ-PIPERAZINE-2-CARBOXYLIC ACID
• 1N-CBZ-PIPERAZINE-2-CARBOXYLIC ACID
• PIPERAZINE-1,2-DICARBOXYLIC ACID 1-BENZYL ESTER
• 1-(Benzyloxycarbonyl)piperazine-2-carboxylic acid
• SCHEMBL7251746
• SB47987
• FT-0660110
• MFCD04972466
• A805931
• 1-benzyloxycarbonylpiperazine-2-carboxylic acid;1-N-CBZ-PIPERAZINE-2-CARBOXYLIC ACID
• 1-cbz-piperazine-2-carboxylic acid, AldrichCPR
• AB21072
• AKOS015836849
• (+/-)-benzyloxycarbonyl-2-piperazinecarboxylic acid
• DTXSID20563627
• KEIDRYXLYCWVSP-UHFFFAOYSA-N
• CS-0005362
• J-502153
• 129365-24-8
• 1-[(benzyloxy)carbonyl]piperazine-2-carboxylic acid
• J-504488
• FT-0659807
• 1-benzyloxycarbonyl-2-piperazine-carboxylic acid
• 1,2-Piperazinedicarboxylic acid, 1-(phenylmethyl) ester
• 1-((Benzyloxy)carbonyl)piperazine-2-carboxylicacid
• DB-060575
• DB-062686
• 1-Cbz-Piperazine-2-carboxylic Acid

• MDL： MFCD04972466
• Inchi： 1S/C13H16N2O4/c16-12(17)11-8-14-6-7-15(11)13(18)19-9-10-4-2-1-3-5-10/h1-5,11,14H,6-9H2,(H,16,17)
• InChI Key： KEIDRYXLYCWVSP-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCNCC1C(=O)O)=O

Computed Properties

• Exact Mass: 264.11100
• Monoisotopic Mass: 264.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 465.1±45.0 °C at 760 mmHg
• Flash Point: 235.1±28.7 °C
• Refractive Index: 1.569
• PSA: 78.87000
• LogP: 0.94830
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

1-Cbz-Piperazine-2-carboxylic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 1-Cbz-Piperazine-2-carboxylic Acid

Introduction to 1-Cbz-Piperazine-2-carboxylic Acid (CAS No. 129365-24-8)

1-Cbz-Piperazine-2-carboxylic Acid, with the chemical formula C₁₁H₁₄N₂O₄, is a significant intermediate in the field of pharmaceutical chemistry and drug development. This compound, identified by its CAS number 129365-24-8, has garnered attention due to its versatile applications in synthesizing biologically active molecules. The presence of both carbobenzyloxy (Cbz) and piperazine moieties makes it a valuable building block for designing novel therapeutic agents.

The Cbz group is a protective group commonly employed in peptide synthesis, while the piperazine ring is a prominent pharmacophore found in numerous drugs, including antipsychotics, antihistamines, and antifungals. The combination of these structural features in 1-Cbz-Piperazine-2-carboxylic Acid enhances its utility in medicinal chemistry, particularly in the development of small-molecule inhibitors and chelating agents.

Recent advancements in drug discovery have highlighted the importance of piperazine derivatives in addressing various therapeutic challenges. For instance, studies have demonstrated that modifications of the piperazine core can significantly alter the pharmacokinetic properties of compounds, leading to improved bioavailability and reduced toxicity. The incorporation of a Cbz-Piperazine-2-carboxylic Acid moiety into drug candidates has been shown to enhance binding affinity to target enzymes and receptors, thereby increasing therapeutic efficacy.

In particular, the synthesis of 1-Cbz-Piperazine-2-carboxylic Acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The compound is typically synthesized via cyclization reactions followed by functional group transformations, including carboxylation and carbobenzylation. These synthetic pathways have been optimized to minimize side reactions and maximize the formation of the desired product.

One notable application of 1-Cbz-Piperazine-2-carboxylic Acid is in the development of protease inhibitors, which are critical for treating diseases such as HIV/AIDS and cancer. The piperazine moiety interacts favorably with the active sites of proteases, while the Cbz group provides stability during synthetic modifications. Researchers have leveraged this compound to design inhibitors that exhibit potent activity against target enzymes while maintaining favorable pharmacological profiles.

Moreover, the growing interest in structure-based drug design has prompted investigations into the structural flexibility of 1-Cbz-Piperazine-2-carboxylic Acid derivatives. Computational studies have revealed that subtle modifications to the piperazine ring can modulate binding interactions with biological targets, offering opportunities for fine-tuning drug properties. These insights have guided the development of novel analogs with enhanced selectivity and reduced off-target effects.

The role of 1-Cbz-Piperazine-2-carboxylic Acid extends beyond protease inhibition; it has also been explored in the synthesis of metal chelators for treating metal poisoning and cancer therapy. The piperazine nitrogen atoms can coordinate with metal ions, forming stable complexes that facilitate metal removal or targeted delivery. Recent studies have demonstrated promising results in using Cbz-P Piperazine Carboxylic Acid derivatives as carriers for platinum-based anticancer agents, improving their therapeutic efficacy while minimizing side effects.

In conclusion, 1-Cbz-P Piperazine Carboxylic Acid (CAS No. 129365-24-8) represents a cornerstone intermediate in modern pharmaceutical research. Its unique structural features make it indispensable for synthesizing a wide range of biologically active compounds. As drug discovery continues to evolve, compounds like this will remain pivotal in developing next-generation therapeutics that address unmet medical needs.